Cas no 182181-19-7 (6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 182181-19-7
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD02186559
• CID: 92210
• PubChem ID: 2757614
• Update Time: 2025-05-20

6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• CHEMBRDG-BB 4401039
• TIMTEC-BB SBB010956
• 6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acidhydrobromide
• 2-Carboxy-6-chloroimidazo[1,2-a]pyridine
• 6-chloro-4-hydroimidazo[1,2-a]pyridine-2-carboxylic acid
• 6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid
• SBB010956
• Oprea1_227351
• 6-ChloroiMdazo(1,2-A)Pyridine-2-carboxylic acid
• 6-chloro-2-imidazo[1,2-a]pyridinecarboxylic acid
• IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-
• BAS 10156989
• 6-Chloroimidazo[1,2-a]pyridine-2-carboxylicAcid
• YZBKAIKDSQEETA-UHFFFAOYSA-N
• chloroimidazoapyridinecarboxylicacid
• SCHEMBL299158
• AB11565
• 4R-0623
• SY007313
• AKOS000303425
• 6-chloroimidazo[1,2-a]pyridine-2-carboxylate;6-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid
• 182181-19-7
• FT-0677880
• MFCD02186559
• 6-Chloroimidazo[1 pound not2-a]pyridine-2-carboxylic acid
• A812659
• DTXSID90373972
• 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid, AldrichCPR
• 6-chloroimidazo[1,2-alpha]pyridine-2-carboxylic acid
• J-518613
• CS-W002931
• AM20061711
• EN300-193365
• ASINEX-REAG BAS 10156989
• DB-001735
• ALBB-015439
• STK716507
• BBL010434

• MDL： MFCD02186559
• Inchi： 1S/C8H5ClN2O2/c9-5-1-2-7-10-6(8(12)13)4-11(7)3-5/h1-4H,(H,12,13)
• InChI Key： YZBKAIKDSQEETA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(=O)O)=CN2C=1

Computed Properties

• Exact Mass: 196.00400
• Monoisotopic Mass: 196.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.58
• Melting Point: 246-247 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 54.60000
• LogP: 1.68590

6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 182181-19-7)

6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 182181-19-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of antiviral, anti-inflammatory, and anticancer agents. Its chloro and carboxylic acid functional groups make it a versatile intermediate for further chemical modifications.

The growing interest in 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is reflected in its rising popularity in scientific literature and patent filings. Recent studies highlight its role in the synthesis of small molecule inhibitors targeting key enzymes involved in disease pathways. For instance, its derivatives have shown promise in modulating protein-protein interactions, a hot topic in modern drug design. Additionally, its application in catalysis and material science is being investigated, aligning with the current trend of green chemistry and sustainable synthesis methods.

From a commercial perspective, CAS No. 182181-19-7 is available through specialized chemical suppliers, catering to the needs of pharmaceutical and biotech industries. Its purity and stability are critical factors for researchers, and advancements in analytical techniques like HPLC and NMR have improved its characterization. The compound’s solubility and reactivity profiles are frequently discussed in forums, as these properties influence its suitability for various experimental conditions.

One of the most searched questions about 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid revolves around its synthetic routes. Common methods include cyclization reactions of appropriately substituted pyridine precursors, often involving palladium-catalyzed cross-coupling or microwave-assisted synthesis. These techniques are favored for their efficiency and scalability, addressing the demand for cost-effective and high-yield production processes. Environmental considerations, such as reducing organic waste, are also driving innovation in its synthesis.

Another area of interest is the structure-activity relationship (SAR) of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid derivatives. Researchers are keen to understand how subtle changes in its molecular framework affect biological activity. This aligns with the broader focus on rational drug design and computational chemistry, where tools like molecular docking and QSAR modeling are employed to predict efficacy. Such approaches are particularly relevant in the context of personalized medicine, a rapidly evolving field.

In summary, 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 182181-19-7) is a compound of immense scientific and industrial value. Its applications span drug development, catalysis, and material science, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of heterocyclic chemistry and related disciplines.